2-(4-Acetylbenzenesulfonyl)acetamide
Overview
Description
2-(4-Acetylbenzenesulfonyl)acetamide is a chemical compound with the CAS number 1266854-36-7 . It is categorized as an intermediate .
Molecular Structure Analysis
The molecular formula of 2-(4-Acetylbenzenesulfonyl)acetamide is C₁₀H₁₁NO₄S . The InChI code is 1S/C10H11NO4S/c1-7(12)8-2-4-9(5-3-8)16(14,15)6-10(11)13/h2-5H,6H2,1H3,(H2,11,13) .Scientific Research Applications
Life Science Research
2-(4-Acetylbenzenesulfonyl)acetamide: is utilized in life science research for its potential role in the synthesis of complex biomolecules. Its sulfonyl and acetyl groups can act as key intermediates in the construction of peptides and proteins, which are essential for studying biological processes and developing therapeutic agents .
Material Science
In material science, this compound finds application in the development of novel materials with specific properties. It can be used to modify the surface characteristics of materials, such as increasing hydrophobicity or enhancing binding affinity, which is crucial for creating specialized coatings or functionalized surfaces .
Chemical Synthesis
2-(4-Acetylbenzenesulfonyl)acetamide: serves as a building block in chemical synthesis. Its reactive groups allow for the formation of various chemical bonds, making it a versatile reagent for constructing diverse organic compounds. This is particularly valuable in the synthesis of pharmaceuticals and agrochemicals .
Chromatography
This compound can be employed in chromatography as a standard or reference material. Its well-defined structure and properties make it suitable for calibrating equipment and validating analytical methods, ensuring accuracy and reliability in chromatographic analysis .
Analytical Research
In analytical research, 2-(4-Acetylbenzenesulfonyl)acetamide is used for method development and substance identification. Its unique molecular signature helps in the qualitative and quantitative analysis of complex mixtures, aiding in the detection and measurement of various substances .
Drug Development
The compound’s structural features are exploited in drug development for the design of new medicinal agents. Its sulfonyl group, in particular, is a common moiety in many drugs, and its modification can lead to the discovery of new pharmacologically active molecules .
properties
IUPAC Name |
2-(4-acetylphenyl)sulfonylacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4S/c1-7(12)8-2-4-9(5-3-8)16(14,15)6-10(11)13/h2-5H,6H2,1H3,(H2,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWLACRHPYPYFDF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)S(=O)(=O)CC(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Acetylbenzenesulfonyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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